Cas no 1795296-16-0 (N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide)

• Product Name: N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide
• CAS No: 1795296-16-0
• MF: C₂₀H₁₈ClNO₄
• MW: 371.814224720001
• CID: 5368191
• Update Time: 2025-10-09

N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide

• Inchi： 1S/C20H18ClNO4/c1-20(25-2,14-7-5-8-15(21)11-14)12-22-18(23)16-10-13-6-3-4-9-17(13)26-19(16)24/h3-11H,12H2,1-2H3,(H,22,23)
• InChI Key： HWTHUNPXSRVTHY-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NCC(C1=CC=CC(Cl)=C1)(OC)C)=O

Additional information on N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide

Professional Introduction to N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide (CAS No. 1795296-16-0)

N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide, identified by its CAS number 1795296-16-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the chromene class, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a chlorophenyl group and a methoxypropyl side chain, contribute to its distinctive chemical properties and biological interactions.

The chromene core of N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide is a key structural determinant that influences its reactivity and functionality. Chromenes are known for their ability to act as intermediates in various synthetic pathways, and they have been extensively studied for their potential roles in drug development. The oxochromene moiety, in particular, introduces a reactive site that can be exploited for further chemical modifications, making this compound a valuable scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on identifying novel bioactive compounds with potential therapeutic benefits. N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide has emerged as a promising candidate in this context. Its molecular structure suggests that it may possess properties such as antioxidant, anti-inflammatory, and anticancer activities. These potential applications are supported by preliminary studies that have explored the interactions of chromene derivatives with biological targets.

The chlorophenyl group in N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide is particularly noteworthy due to its ability to engage in π-stacking interactions and hydrogen bonding with biological macromolecules. These interactions can modulate the binding affinity and selectivity of the compound towards specific targets, which is crucial for developing effective drugs. Additionally, the methoxypropyl side chain contributes to the compound's solubility and bioavailability, factors that are essential for its pharmacokinetic profile.

The synthesis of N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorophenyl group and the methoxypropyl side chain necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the chromene core efficiently.

Evaluation of the pharmacological properties of N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide has revealed intriguing findings. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes implicated in inflammatory pathways. This suggests that it may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary in vivo studies indicate that the compound exhibits moderate toxicity at higher doses but remains well-tolerated at lower concentrations.

The role of chromenes in drug development continues to evolve with advancements in chemical biology and molecular pharmacology. N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide represents a significant contribution to this field, offering a novel molecular entity with diverse biological activities. Its unique structural features make it an attractive candidate for further investigation into its mechanisms of action and therapeutic applications.

The future prospects for N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-oxochromene-3-carboxamide are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into a viable therapeutic agent. As our understanding of chromenes expands, so too will the potential applications of molecules like N-[2-(3-chlorophenyl)-2-methoxypropyl] -< strong > ound o oxochromene - ound carboxamide.